N-(2,3-dimethoxyphenyl)-3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidine-1-carboxamide

• IUPAC Name: N-(2,3-dimethoxyphenyl)-3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidine-1-carboxamide
• InChI: InChI=1S/C15H19N5O5S/c1-19-9-16-18-15(19)26(22,23)10-7-20(8-10)14(21)17-11-5-4-6-12(24-2)13(11)25-3/h4-6,9-10H,7-8H2,1-3H3,(H,17,21)
• InChI Key: MJOPYZYVIZFNFY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=O)(=O)C2CN(C2)C(=O)NC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C15H19N5O5S
• Molecular Weight: 381.4 g/mol

Description

N-(2,3-dimethoxyphenyl)-3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C15H19N5O5S and its molecular weight is 381.41. The purity is usually 95%.
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Scientific Research Applications

Polymerization and Material Science

Activated Monomer Polymerization of an N-Sulfonylazetidine : Research has demonstrated the potential of N-sulfonylazetidines in polymerization processes, specifically highlighting the anionic polymerization of N-(methanesulfonyl)azetidine (MsAzet) to form polymers with sulfonyl groups incorporated into the polymer backbone. This process results in semicrystalline polymers resembling polyamides but with sulfonylamides replacing carboxamides, suggesting potential applications in developing new polymeric materials with unique properties (Reisman et al., 2020).

Medicinal Chemistry and Drug Design

Synthesis and Biological Evaluation of Schiff’s Bases and 2-Azetidinones : The synthesis and pharmacological evaluation of Schiff’s bases and 2-azetidinones derivatives have been studied for their potential as antidepressant and nootropic agents. This research underscores the significance of the azetidinone skeleton in the central nervous system (CNS) activity, indicating a promising pathway for developing novel CNS active agents (Thomas et al., 2016).

Heterocyclic Chemistry and Synthetic Applications

Selective Synthesis of Azoloyl NH-1,2,3-Triazoles and Azolyl Diazoketones : The study explores the reaction of enaminones with sulfonyl azides, leading to the formation of azoloyl NH-1,2,3-triazoles and azolyl diazoketones. This research provides insights into the mechanisms driving selective synthesis, contributing to the field of heterocyclic chemistry and offering new methodologies for synthesizing complex heterocycles (Shafran et al., 2022).

Organic Synthesis and Chemical Transformations

Novel Reactions of N-sulfonylamines with 3-dimethylamino-2H-azirines : This research discusses the competitive formation of 1,2,5-thiadiazoles, 1,2,3-oxathiazoles, and acrylamidines, showcasing the versatility of N-sulfonylamines in organic synthesis. Such reactions highlight the potential of N-sulfonylamines as synthons for generating diverse heterocyclic compounds, relevant for pharmaceutical synthesis and materials science (Tornus et al., 1996).